Cas no 25870-67-1 (2-Propen-1-one,1,3-bis(4-nitrophenyl)-)

• Product name: 2-Propen-1-one,1,3-bis(4-nitrophenyl)-
• CAS No: 25870-67-1
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 258744
• PubChem ID: 5356340

2-Propen-1-one,1,3-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1,3-bis(4-nitrophenyl)-
• (E)-1,3-bis(4-nitrophenyl)prop-2-en-1-one
• (2E)-1,3-Bis(4-nitrophenyl)prop-2-en-1-one
• 2-propen-1-one, 1,3-bis(4-nitrophenyl)-, (2E)-
• NSC-54890
• 44DINITROCHALCONE
• CHALCONE, 4,4'-DINITRO-
• CCRIS 1673
• SR-01000078483
• AKOS001586695
• SR-01000078483-1
• SCHEMBL6733854
• SCHEMBL6733848
• CHEMBL144962
• NSC54890
• DTXSID901031005
• 2-Propen-1-one, 1,3-bis(4-nitrophenyl)-
• 4,4'-Dinitrochalcone
• (E)-1, 3-bis(4-nitrophenyl)prop-2-en-1-one
• 25870-67-1
• VVTIIOZTCXSWKR-XCVCLJGOSA-N

• Inchi： InChI=1S/C15H10N2O5/c18-15(12-4-8-14(9-5-12)17(21)22)10-3-11-1-6-13(7-2-11)16(19)20/h1-10H/b10-3+
• InChI Key： VVTIIOZTCXSWKR-XCVCLJGOSA-N
• SMILES： [N+](C1C=CC(C(=O)/C=C/C2C=CC([N+]([O-])=O)=CC=2)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 298.059
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 103.35